Cas no 98516-72-4 (H-Phe-AMC trifluoroacetate salt)

• Product name: H-Phe-AMC trifluoroacetate salt
• CAS No: 98516-72-4
• MF: C₁₉H₁₈N₂O₃
• Molecular Weight: 322.35800
• CID: 801889
• PubChem ID: 6950529

H-Phe-AMC trifluoroacetate salt Properties

Names and Identifiers

• Benzenepropanamide, a-amino-N-(4-methyl-2-oxo-2H-1-benzopyran-7-yl)-,(aS)-
• H-Phe-AMC
• L-PHE-7-AMINO-4-METHYLCOUMARIN
• H-Phe-NH-Mec
• L-PHE-AMC
• L-PHENYLALANINE 4-METHYLCOUMARYL-7-AMIDE TOSYLATE
• L-PHENYLALANINE-4-METHYLCOUMARYL-7-AMIDE
• PHE-MCA TOSYLATE
• 98516-72-4
• AKOS027326908
• (S)-2-Amino-N-(4-methyl-2-oxo-2H-chromen-7-yl)-3-phenylpropanamide
• (2S)-2-amino-N-(4-methyl-2-oxochromen-7-yl)-3-phenylpropanamide
• SCHEMBL3992539
• H-Phe-AMC trifluoroacetate salt

• Inchi： InChI=1S/C19H18N2O3/c1-12-9-18(22)24-17-11-14(7-8-15(12)17)21-19(23)16(20)10-13-5-3-2-4-6-13/h2-9,11,16H,10,20H2,1H3,(H,21,23)/t16-/m0/s1
• InChIKey： UNWTXWNBQNGDDS-INIZCTEOSA-N
• SMILES： CC1=CC(OC2=C1C=CC(NC([C@@H](N)CC3=CC=CC=C3)=O)=C2)=O

Computed Properties

• 精确分子量: 322.13200
• 同位素质量: 322.13174244g/mol
• Isotope Atom Count: 0
• 氢键供体数量: 2
• 氢键受体数量: 5
• 重原子数量: 24
• 可旋转化学键数量: 5
• 复杂度: 511
• 共价键单元数量: 1
• 确定原子立构中心数量: 1
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• XLogP3: 2.5
• 拓扑分子极性表面积: 81.4Ų

Experimental Properties

• PSA: 85.33000
• LogP: 3.38320

H-Phe-AMC trifluoroacetate salt Security Information

H-Phe-AMC trifluoroacetate salt Customs Data

• HS CODE：2932209090
• Customs Data：

  China Customs Code:

  2932209090

  Overview:

  2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%